8-PIP-cAMP
Overview
Description
8-PIP-cAMP is a site-selective cyclic AMP analogue with high selectivity for site A of cAK type I and for site B of cAK type II . It acts synergistically together with analogues having opposite site-selectivity . It exhibits increased metabolic stability and membrane permeability compared to cAMP .
Molecular Structure Analysis
The empirical formula of 8-PIP-cAMP is C15H20N6O6PNa . Its molecular weight is 434.32 . Unfortunately, the specific details about its molecular structure are not provided in the retrieved documents.
Physical And Chemical Properties Analysis
8-PIP-cAMP is a solid substance . It is soluble in water . Its molecular weight is 434.32 .
Scientific Research Applications
Application in Medullary Thyroid Cancer Treatment
- Summary of the Application: 8-PIP-cAMP, a cAMP analog, has shown potent anti-proliferative effects on medullary thyroid cancer (MTC) cell lines. The oncogenic activation of the rearranged during transfection (RET) proto-oncogene plays a significant role in the pathogenesis of MTC. Evidence suggests that RET function could be influenced by cAMP-dependent protein kinase A (PKA) activity .
- Methods of Application or Experimental Procedures: In vitro anti-tumor activity of 8-PIP-cAMP was evaluated in MTC cell lines (TT and MZ-CRC-1). The effect of 8-PIP-cAMP on the cell cycle was analyzed, and apoptosis was assessed through FACS analysis for annexin V-FITC/propidium iodide, the activation of caspase-3, and PARP cleavage .
- Results or Outcomes: 8-PIP-cAMP showed a potent anti-proliferative effect in both cell lines. It significantly blocked the transition of TT cell population from G2/M to G0/G1 phase and from G0/G1 to S phase and of MZ-CRC-1 cells from G0/G1 to S phase. Moreover, 8-PIP-cAMP induced apoptosis in both cell lines .
Safety And Hazards
properties
IUPAC Name |
sodium;(4aR,6R,7R,7aS)-6-(6-amino-8-piperidin-1-ylpurin-9-yl)-2-oxido-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N6O6P.Na/c16-12-9-13(18-7-17-12)21(15(19-9)20-4-2-1-3-5-20)14-10(22)11-8(26-14)6-25-28(23,24)27-11;/h7-8,10-11,14,22H,1-6H2,(H,23,24)(H2,16,17,18);/q;+1/p-1/t8-,10-,11-,14-;/m1./s1 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNCWZMQKRRKCEF-ZBMQJGODSA-M |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC3=C(N=CN=C3N2C4C(C5C(O4)COP(=O)(O5)[O-])O)N.[Na+] |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)C2=NC3=C(N=CN=C3N2[C@H]4[C@@H]([C@H]5[C@H](O4)COP(=O)(O5)[O-])O)N.[Na+] |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N6NaO6P |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20635494 |
Source
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| Record name | Sodium (4aR,6R,7R,7aS)-6-[6-amino-8-(piperidin-1-yl)-9H-purin-9-yl]-7-hydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-olate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20635494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.32 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-PIP-cAMP | |
CAS RN |
31357-06-9 |
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| Record name | Sodium (4aR,6R,7R,7aS)-6-[6-amino-8-(piperidin-1-yl)-9H-purin-9-yl]-7-hydroxy-2-oxotetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-olate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20635494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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